Cas no 88017-44-1 (Cyclopentanone, 3-(1-oxopropyl)-)

Cyclopentanone, 3-(1-oxopropyl)-, is a cyclic ketone derivative characterized by its five-membered ring structure with a propionyl substituent at the 3-position. This compound is of interest in organic synthesis due to its reactivity as a ketone and its potential as a building block for more complex molecules. Its structural features enable participation in reactions such as nucleophilic additions, condensations, and cyclizations, making it valuable for pharmaceutical and fine chemical applications. The presence of both carbonyl groups offers versatility in functionalization, while the cyclopentanone core provides rigidity, which can influence the stereochemistry of derived products. Suitable for controlled reactions under standard laboratory conditions.

Cyclopentanone, 3-(1-oxopropyl)- structure

88017-44-1 structure

Product Name:Cyclopentanone, 3-(1-oxopropyl)-

CAS No:88017-44-1

MF:C₈H₁₂O₂

MW:140.179682731628

CID:648354

Update Time:2025-05-28

Cyclopentanone, 3-(1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

- Cyclopentanone, 3-(1-oxopropyl)-
- 3-propanoylcyclopentan-1-one
- 3-(1-Oxopropyl)cyclopentanone (ACI)
- 3-Propionylcyclopentanone
- Inchi： 1S/C8H12O2/c1-2-8(10)6-3-4-7(9)5-6/h6H,2-5H2,1H3
- InChI Key： XPQQCWUWIGSJPJ-UHFFFAOYSA-N
- SMILES： O=C1CC(C(CC)=O)CC1

Cyclopentanone, 3-(1-oxopropyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB04238-5g	3-propionylcyclopentan-1-one	88017-44-1	95%	5g	$3000	2023-09-07

Cyclopentanone, 3-(1-oxopropyl)- Production Method

Production Method 1

930-30-3

88017-44-1

Reaction Conditions

1.1 Catalysts: Triphenylphosphine , Tris(dibenzylideneacetone)dipalladium Solvents: Tetrahydrofuran ; 30 min, rt
1.2 1 min, rt
1.3 Reagents: Chlorotrimethylsilane Solvents: Tetrahydrofuran ; 10 min, rt
1.4 3 h, 1 atm, rt
1.5 Reagents: Acetic acid , Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 10 min, 0 °C
1.6 Reagents: Sodium bicarbonate Solvents: Water

Reference

Pd-Catalyzed Carbonylative Conjugate Addition of Dialkylzinc Reagents to Unsaturated Carbonyls

Custar, Daniel W.; et al, Organic Letters, 2010, 12(17), 3760-3763

Cyclopentanone, 3-(1-oxopropyl)- Raw materials

2-Cyclopentenone

Cyclopentanone, 3-(1-oxopropyl)- Preparation Products

Cyclopentanone, 3-(1-oxopropyl)- (88017-44-1)

Cyclopentanone, 3-(1-oxopropyl)- Related Literature

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Additional information on Cyclopentanone, 3-(1-oxopropyl)-

Cyclopentanone, 3-(1-oxopropyl)- (CAS No. 88017-44-1): Properties, Applications, and Market Insights

Cyclopentanone, 3-(1-oxopropyl)- (CAS No. 88017-44-1) is a specialized organic compound with a unique molecular structure that combines a cyclopentanone ring with a 1-oxopropyl side chain. This compound has garnered significant attention in recent years due to its versatile applications in fragrance synthesis, pharmaceutical intermediates, and specialty chemicals. As industries increasingly seek sustainable and high-performance ingredients, 3-(1-oxopropyl)cyclopentanone has emerged as a valuable building block in organic synthesis.

The chemical industry has seen a surge in demand for cyclopentanone derivatives, particularly those with ketone functional groups like 3-(1-oxopropyl)cyclopentanone. Researchers are particularly interested in how this compound's carbonyl group reactivity enables diverse chemical transformations. Recent studies published in the Journal of Organic Chemistry highlight its potential as a precursor for complex molecular architectures, answering frequent search queries about "versatile ketone intermediates in organic synthesis."

In fragrance applications, Cyclopentanone, 3-(1-oxopropyl)- contributes to the creation of novel scent profiles. Perfumers value its ability to impart warm, woody-amber notes, addressing the growing consumer demand for unique and long-lasting fragrance compositions. This aligns with trending searches for "sustainable aroma chemicals" and "next-generation fragrance ingredients" in cosmetic chemistry forums.

The pharmaceutical sector utilizes 88017-44-1 as a key intermediate in the synthesis of bioactive molecules. Its structural features make it particularly useful for constructing five-membered ring systems found in many therapeutic compounds. This application responds to frequent queries about "cyclopentanone-based drug discovery" and "ketone-containing pharmaceutical intermediates" in scientific databases.

From a market perspective, the global demand for 3-(1-oxopropyl)cyclopentanone has shown steady growth, with projections indicating a compound annual growth rate (CAGR) of 5-7% through 2028. This growth is driven by increasing R&D investments in specialty chemicals and the expanding flavors & fragrances industry. Market analysts frequently search for "cyclopentanone derivative market trends" and "ketone specialty chemicals forecast," reflecting strong commercial interest.

Environmental considerations have become crucial in chemical manufacturing, and Cyclopentanone, 3-(1-oxopropyl)- offers advantages in this regard. Its production can be optimized through green chemistry approaches, answering common queries about "sustainable ketone synthesis" and "eco-friendly fragrance ingredients." Recent patents demonstrate improved catalytic methods for its preparation with reduced environmental impact.

Quality specifications for CAS 88017-44-1 typically require high purity levels (>98%), with strict control of residual solvents and byproducts. Analytical techniques like GC-MS and HPLC are commonly employed for quality verification, addressing laboratory professionals' frequent searches for "cyclopentanone derivative analysis methods" and "ketone compound purity testing."

Storage and handling recommendations for 3-(1-oxopropyl)cyclopentanone include protection from moisture and oxidation, with optimal storage under inert atmosphere at controlled temperatures. These practical considerations respond to common operational questions about "ketone compound storage best practices" in chemical manufacturing settings.

Innovative applications continue to emerge for this compound, particularly in material science. Researchers are exploring its use in polymer modification and as a precursor for advanced materials, aligning with trending searches for "cyclopentanone in smart materials" and "functional ketones for material science."

As regulatory landscapes evolve, Cyclopentanone, 3-(1-oxopropyl)- remains compliant with major chemical regulations worldwide, including REACH and TSCA. This regulatory status makes it particularly attractive for international trade, addressing common queries about "compliant specialty ketones" in global chemical commerce.

The scientific literature contains numerous references to 88017-44-1, with recent studies focusing on its stereochemical properties and potential in asymmetric synthesis. These developments respond to academic searches for "chiral cyclopentanone applications" and "stereoselective ketone reactions."

Future research directions for 3-(1-oxopropyl)cyclopentanone include exploration of its biological activity and potential medicinal applications. Preliminary studies suggest interesting pharmacological properties, answering growing interest in "bioactive cyclopentanone derivatives" within drug discovery communities.

In conclusion, Cyclopentanone, 3-(1-oxopropyl)- (CAS No. 88017-44-1) represents a versatile and valuable chemical entity with wide-ranging applications across multiple industries. Its unique structural features, combined with growing market demand and research interest, position it as an important compound in modern chemical science and industry.